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Compound of Interest

Compound Name: 1-(4-Sec-butylphenyl)ethanone

Cat. No.: B155789 Get Quote

Technical Support Center: 1-(4-Sec-
butylphenyl)ethanone
Welcome to the technical support guide for 1-(4-Sec-butylphenyl)ethanone (CAS No. 7645-

81-0), a key intermediate in pharmaceutical synthesis.[1][2] This document provides

researchers, scientists, and drug development professionals with essential information on its

handling, storage, and troubleshooting common experimental issues. Our goal is to ensure the

integrity of your research and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)
Q1: What are the primary uses of 1-(4-Sec-butylphenyl)ethanone in research and

development?

A1: 1-(4-Sec-butylphenyl)ethanone is a crucial synthetic intermediate. It is notably used in the

synthesis of 2-(p-sec-Butylphenyl)propionic Acid, an impurity of Ibuprofen.[2] Its structural

properties make it a valuable building block in the development of various pharmaceutical

compounds.

Q2: What are the key physical and chemical properties I should be aware of?

A2: Understanding the physicochemical properties of 1-(4-Sec-butylphenyl)ethanone is

fundamental to its proper handling and use in experiments. Below is a summary of its key
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characteristics:

Property Value Source

CAS Number 7645-81-0 [1][2][3]

Molecular Formula C12H16O [1][3][4]

Molecular Weight 176.26 g/mol [1][4]

Appearance
Not explicitly stated, but

related compounds are liquid.

Boiling Point

252.00 to 254.00 °C @ 760.00

mm Hg (estimated for an

isomer)

[5]

Flash Point
86.00 °F / 30.00 °C (for an

isomer)
[5]

Density
0.96 g/cm³ at 20 °C (for a

related compound)
[6]

Solubility

Slightly miscible with water;

miscible with chloroform and

methanol (for a related

compound).

[6]

Q3: What are the recommended storage conditions for 1-(4-Sec-butylphenyl)ethanone?

A3: Proper storage is critical to maintain the stability and purity of 1-(4-Sec-
butylphenyl)ethanone. It is recommended to store the compound in a tightly closed container

in a cool, dry, and well-ventilated area.[6][7] Some suppliers recommend refrigeration at 2-8°C.

[1] It should be kept away from heat, sparks, open flames, and other ignition sources.[6][7][8]

Q4: What personal protective equipment (PPE) should be used when handling this compound?

A4: To ensure personal safety, it is imperative to use appropriate PPE. This includes:

Eye Protection: Safety glasses or goggles.
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Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.[9]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of vapors.[7][10]

Troubleshooting Guide
Problem 1: Inconsistent Experimental Results

Possible Cause 1: Compound Degradation. Improper storage can lead to the degradation of

1-(4-Sec-butylphenyl)ethanone. Exposure to heat, light, or air can compromise its purity.

Solution: Always ensure the container is tightly sealed after use and stored under the

recommended conditions.[6][7] If degradation is suspected, it is advisable to verify the

compound's purity via analytical methods such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Possible Cause 2: Contamination. Cross-contamination from other reagents or solvents can

lead to unexpected side reactions and inconsistent results.

Solution: Use clean, dedicated glassware and equipment for handling 1-(4-Sec-
butylphenyl)ethanone. Ensure that all solvents and other reagents are of high purity.

Problem 2: Difficulty in Dissolving the Compound

Possible Cause: Use of an inappropriate solvent.

Solution: Based on the properties of related compounds, 1-(4-Sec-butylphenyl)ethanone
is expected to be slightly miscible with water but should dissolve in organic solvents like

chloroform and methanol.[6] If you are experiencing solubility issues, consider using a

different organic solvent. Gentle warming and agitation can also aid in dissolution, but be

mindful of the compound's flash point.

Experimental Protocols
Preparation of a Standard Solution (1 mg/mL in Methanol)
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This protocol outlines the steps for preparing a standard solution of 1-(4-Sec-
butylphenyl)ethanone, which can be used for various analytical purposes.

Materials:

1-(4-Sec-butylphenyl)ethanone

Anhydrous methanol (analytical grade)

Volumetric flask (e.g., 10 mL)

Analytical balance

Pipettes

Personal Protective Equipment (PPE)

Procedure:

Safety First: Don the appropriate PPE, including safety glasses, gloves, and a lab coat.

Conduct all work in a chemical fume hood.

Weighing: Accurately weigh approximately 10 mg of 1-(4-Sec-butylphenyl)ethanone using

an analytical balance. Record the exact weight.

Dissolution: Carefully transfer the weighed compound into a 10 mL volumetric flask.

Solvent Addition: Add a small amount of anhydrous methanol to the flask to dissolve the

compound. Gently swirl the flask to ensure complete dissolution.

Dilution to Volume: Once the compound is fully dissolved, add more anhydrous methanol to

the flask until the bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the standard solution to a labeled, tightly sealed container. Store in a cool,

dark place, preferably refrigerated, to maintain its stability.
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Visual Workflow
Decision Tree for Handling a Spill of 1-(4-Sec-butylphenyl)ethanone

Spill of 1-(4-Sec-butylphenyl)ethanone Occurs

Assess the size and location of the spill

Is the spill small and contained?

Evacuate the immediate area

No

Don appropriate PPE (gloves, goggles, lab coat)

Yes

Notify your supervisor and EH&S

Absorb the spill with an inert material (e.g., sand, vermiculite)

Collect the absorbed material into a sealed container for chemical waste

Decontaminate the spill area

Click to download full resolution via product page
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Caption: A decision-making workflow for the safe handling of a 1-(4-Sec-
butylphenyl)ethanone spill.

Safe Disposal
Unused 1-(4-Sec-butylphenyl)ethanone and any contaminated materials should be disposed

of as hazardous chemical waste.[11] It is recommended to contact a licensed professional

waste disposal service to ensure compliance with local, regional, and national regulations.[9]

[11] Do not dispose of this chemical down the drain.[9][11]
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Material Safety D

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB3443929_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3443929_EN.htm
https://www.synerzine.com/docs/sds/W0545%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2155714&productDescription=4+-ETHYLACETOPHENONE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05993.pdf
http://angenechemical.com/sds/36901-17-4.pdf
https://www.benchchem.com/product/b155789#handling-and-storage-recommendations-for-1-4-sec-butylphenyl-ethanone
https://www.benchchem.com/product/b155789#handling-and-storage-recommendations-for-1-4-sec-butylphenyl-ethanone
https://www.benchchem.com/product/b155789#handling-and-storage-recommendations-for-1-4-sec-butylphenyl-ethanone
https://www.benchchem.com/product/b155789#handling-and-storage-recommendations-for-1-4-sec-butylphenyl-ethanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

